REACTION_CXSMILES
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CO[C:3]([CH:5]1[C:10](=O)[CH2:9][CH2:8][O:7][CH2:6]1)=[O:4].CCN(CC)CC.[Cl:19][CH2:20][C:21]([NH2:23])=[NH:22].C(Cl)Cl>CO>[Cl:19][CH2:20][C:21]1[NH:23][C:3](=[O:4])[C:5]2[CH2:6][O:7][CH2:8][CH2:9][C:10]=2[N:22]=1
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Name
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Quantity
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1780 g
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Type
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reactant
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Smiles
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COC(=O)C1COCCC1=O
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Name
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Quantity
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830 g
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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3560 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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567 g
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Type
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reactant
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Smiles
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ClCC(=N)N
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Name
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Quantity
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890 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC(=O)C1COCCC1=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 0° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WAIT
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Details
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at about 20° C. for 16 hours
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Duration
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16 h
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Type
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CUSTOM
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Details
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was consumed
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Type
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FILTRATION
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Details
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The mixture was then filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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to give black oil, which
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Type
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CUSTOM
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Details
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was subsequently purified by flash column chromatography on silica gel
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Type
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WASH
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Details
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eluted with DCM
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Type
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CUSTOM
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Details
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to give yellow solid/oil mixture, which
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Type
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CUSTOM
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Details
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was further triturated with MTBE (˜1200 mL) and H2O
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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ClCC=1NC(C2=C(N1)CCOC2)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 318 g | |
YIELD: CALCULATEDPERCENTYIELD | 36% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |